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Compound of Interest

Compound Name: Triarachidin

Cat. No.: B052973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Triarachidin in Cosmetics
Triarachidin is a triglyceride derived from the esterification of glycerin with three units of

arachidic acid, a saturated fatty acid.[1][2] In cosmetic formulations, it primarily functions as a

skin-conditioning agent, emollient, emulsifier, and viscosity-controlling agent.[2] Its safety for

use in cosmetic products has been affirmed by the Cosmetic Ingredient Review (CIR) Expert

Panel.[3] Triarachidin's occlusive properties help to reduce transepidermal water loss (TEWL),

thereby improving skin hydration and smoothness. Its ability to modify viscosity allows for the

creation of aesthetically pleasing and stable cream and lotion formulations.

Key Physicochemical Properties of Triarachidin
A summary of the key physicochemical properties of Triarachidin is presented in the table

below. This information is crucial for formulators when selecting appropriate processing

parameters and considering compatibility with other ingredients.
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Property Value Reference

INCI Name Triarachidin [2]

CAS Number 620-64-4 [4]

Molecular Formula C63H122O6 [4]

Molecular Weight 975.64 g/mol [4]

Appearance
White to off-white powder or

crystalline solid
[5]

Solubility
Insoluble in water, soluble in

oils and organic solvents
[5]

Functions

Skin-Conditioning Agent,

Emollient, Emulsifying Agent,

Viscosity Controlling Agent

[2]

Application in Cosmetic Formulations: An
Illustrative Example
Triarachidin can be incorporated into various cosmetic products, including moisturizers,

lotions, and creams. Below is an example of a basic oil-in-water (O/W) moisturizing cream

formulation incorporating Triarachidin. The concentrations provided are illustrative and can be

optimized based on desired product characteristics.
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Phase Ingredient INCI Name Function
Concentration
(% w/w)

A (Oil Phase) Triarachidin Triarachidin

Emollient,

Viscosity Agent,

Co-emulsifier

2.0 - 8.0

Cetearyl Alcohol Cetearyl Alcohol

Thickener,

Emulsion

Stabilizer

3.0

Glyceryl Stearate Glyceryl Stearate
Emulsifier,

Emollient
2.5

Caprylic/Capric

Triglyceride

Caprylic/Capric

Triglyceride
Emollient 5.0

B (Water Phase) Deionized Water Aqua Solvent q.s. to 100

Glycerin Glycerin Humectant 5.0

Xanthan Gum Xanthan Gum
Thickener,

Stabilizer
0.3

C (Cool-down

Phase)

Phenoxyethanol

(and)

Ethylhexylglyceri

n

Phenoxyethanol,

Ethylhexylglyceri

n

Preservative 1.0

Fragrance Parfum Fragrance 0.2

Manufacturing Procedure:

Heat Phase A and Phase B separately to 75-80°C.

Add Phase A to Phase B with continuous homogenization.

Homogenize for 3-5 minutes until a uniform emulsion is formed.

Begin cooling the emulsion while stirring gently.
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At a temperature below 40°C, add the ingredients of Phase C.

Continue stirring until the cream reaches room temperature.

Adjust pH if necessary.

Experimental Protocols for Performance Evaluation
To substantiate claims related to the inclusion of Triarachidin in a cosmetic formulation, a

series of standardized tests should be performed. The following are detailed protocols for key

performance indicators.

Skin Hydration Assessment Protocol
Objective: To quantify the effect of a cosmetic formulation containing Triarachidin on skin

surface hydration over time.

Instrumentation: Corneometer® CM 825 (or equivalent).

Methodology:

Subject Recruitment: Recruit a panel of healthy volunteers with self-perceived dry skin.

Acclimatization: Allow subjects to acclimatize in a controlled environment (20-22°C, 40-60%

relative humidity) for at least 30 minutes before measurements.

Baseline Measurement (T0): Measure and record the baseline skin hydration on designated

test areas on the volar forearm.

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation to

the designated area. A control area should be left untreated.

Post-Application Measurements: Take measurements at predetermined time points (e.g., 1,

2, 4, 8, and 24 hours post-application).

Data Analysis: Calculate the mean change in hydration from baseline for both the treated

and control areas. Statistical analysis (e.g., t-test or ANOVA) should be performed to

determine the significance of the results.
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Illustrative Data: The following table presents hypothetical data demonstrating the potential

effect of a cream with and without Triarachidin on skin hydration.

Time Point
Mean Hydration
(Arbitrary Units) -
Placebo Cream

Mean Hydration
(Arbitrary Units) -
Cream with 5%
Triarachidin

% Increase in
Hydration vs.
Placebo

T0 (Baseline) 35.2 ± 3.1 35.5 ± 3.3 -

T+1 hour 45.8 ± 4.0 58.2 ± 4.5 27.1%

T+4 hours 42.1 ± 3.8 54.5 ± 4.1 29.4%

T+8 hours 39.5 ± 3.5 50.1 ± 3.9 26.8%

T+24 hours 36.8 ± 3.2 45.3 ± 3.6 23.1%

Experimental Workflow for Skin Hydration Assessment:
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Preparation

Application

Measurement

Analysis

Subject Recruitment
(n=20, dry skin)

Acclimatization
(30 min, controlled environment)

Baseline Hydration Measurement (T0)
(Corneometer)

Product Application
(2 mg/cm^2)

Control Site
(Untreated)

Post-Application Measurements
(T+1h, T+4h, T+8h, T+24h)

Data Analysis
(Mean change, Statistical significance)
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Workflow for Skin Hydration Assessment.

Viscosity Measurement Protocol
Objective: To determine the effect of Triarachidin concentration on the viscosity of a cosmetic

emulsion.
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Instrumentation: Rotational viscometer or rheometer with appropriate spindle/geometry.

Methodology:

Sample Preparation: Prepare a series of emulsions with varying concentrations of

Triarachidin (e.g., 0%, 2%, 4%, 6%, 8% w/w), keeping all other ingredients constant.

Temperature Control: Equilibrate the samples to a standard temperature (e.g., 25°C) in a

water bath.

Measurement: Measure the viscosity of each sample using the viscometer at a defined shear

rate or over a range of shear rates to characterize the flow behavior.

Data Recording: Record the viscosity in centipoise (cP) or milliPascal-seconds (mPa·s).

Data Analysis: Plot viscosity as a function of Triarachidin concentration.

Illustrative Data: The following table shows hypothetical viscosity data for an O/W cream with

increasing concentrations of Triarachidin.

Triarachidin Concentration (% w/w) Viscosity (cP at 10 rpm)

0 12,000

2 18,500

4 25,000

6 32,000

8 40,000

Experimental Workflow for Viscosity Measurement:
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Workflow for Viscosity Measurement.

Emulsion Stability Testing Protocol
Objective: To assess the physical stability of a cosmetic emulsion containing Triarachidin
under accelerated aging conditions.

Methodology:

Sample Preparation: Prepare the final formulation and package it in the intended commercial

packaging.
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Storage Conditions: Store samples under various conditions to simulate shelf life and

transport:

Elevated Temperature: 40°C ± 2°C

Room Temperature: 25°C ± 2°C

Low Temperature: 4°C ± 2°C

Freeze-Thaw Cycles: Alternate between -10°C and 25°C for 3-5 cycles.

Light Exposure: Expose to UV and visible light.

Evaluation Intervals: Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12

weeks).

Parameters to Evaluate:

Physical Appearance: Color, odor, texture.

Phase Separation: Creaming, coalescence, or breaking.

pH: Measure the pH of the formulation.

Viscosity: Measure the viscosity as described in the previous protocol.

Data Analysis: Record any changes from the initial measurements. A stable formulation will

show minimal changes in the evaluated parameters over the testing period.

Illustrative Data: The following table provides an example of a stability assessment for a cream

containing Triarachidin.
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Parameter Initial
4 Weeks @
40°C

8 Weeks @
40°C

12 Weeks @
40°C

Appearance
White, smooth

cream
No change No change Slight yellowing

Odor Characteristic No change No change No change

pH 5.5 5.4 5.3 5.2

Viscosity (cP) 25,000 24,500 23,800 22,900

Phase

Separation
None None None None

Experimental Workflow for Stability Testing:
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Workflow for Emulsion Stability Testing.

Conclusion
Triarachidin is a versatile and safe ingredient for use in a wide range of cosmetic formulations.

Its multifunctional properties as an emollient, skin-conditioning agent, emulsifier, and viscosity

modifier make it a valuable component in the development of effective and stable skincare

products. The protocols outlined in these application notes provide a framework for formulators

and researchers to evaluate the performance of Triarachidin-containing products and to

substantiate key marketing claims related to skin hydration, texture, and product stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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